Cas no 2098136-68-4 (4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine)

• Product Name: 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine
• CAS No: 2098136-68-4
• MF: C₁₁H₁₆F₃N₃
• MW: 247.260052680969
• CID: 5729216
• PubChem ID: 121211703
• Update Time: 2025-10-12

4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• F2198-2100
• 2098136-68-4
• AKOS026721846
• 4-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]piperidine
• 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine
• Piperidine, 4-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl]-

• Inchi： 1S/C11H16F3N3/c1-8-6-10(11(12,13)14)16-17(8)7-9-2-4-15-5-3-9/h6,9,15H,2-5,7H2,1H3
• InChI Key： CPJYGRCOGGERIN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CC2CCNCC2)N=1)(F)F

Computed Properties

• Exact Mass: 247.12963201g/mol
• Monoisotopic Mass: 247.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 300.5±37.0 °C(Predicted)
• pka: 10.40±0.10(Predicted)

Additional information on 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine

Comprehensive Overview of 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2098136-68-4)

4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2098136-68-4) is a highly specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine and pyrazole structural motifs, is widely studied for its potential applications in drug discovery and development. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine has surged due to their remarkable pharmacological properties. Researchers are particularly interested in its role as a bioisostere, which can improve the efficacy and safety profiles of drug candidates. The compound's CAS No. 2098136-68-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons behind the popularity of 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine is its versatility in small-molecule drug design. The piperidine ring serves as a common pharmacophore in many FDA-approved drugs, while the pyrazole moiety contributes to its binding affinity with various biological targets. This dual functionality makes it an attractive candidate for developing central nervous system (CNS) therapeutics, anti-inflammatory agents, and anticancer drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 2098136-68-4 involves multi-step organic transformations, including N-alkylation and heterocyclic ring formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its yield and purity. These innovations align with the current trend toward green chemistry and sustainable manufacturing, which are hot topics in the scientific community.

The compound's physicochemical properties, such as its logP and aqueous solubility, have been extensively documented to facilitate its integration into drug formulation processes. Its molecular weight and hydrogen bond acceptors/donors are also critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a focal point for modern pharmacokinetic studies.

In the context of personalized medicine, 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine is being explored for its potential to target specific biomarkers and enzyme inhibitors. For instance, its interaction with G-protein-coupled receptors (GPCRs) and kinases has been a subject of ongoing research, particularly in the development of precision oncology therapies. These applications resonate with the increasing public interest in tailored healthcare solutions.

Another area where CAS No. 2098136-68-4 shows promise is in the field of neurodegenerative diseases. Preliminary studies suggest that its structural features may enable it to cross the blood-brain barrier (BBB), a significant challenge in treating conditions like Alzheimer's and Parkinson's. This aligns with the global push for neurological disorder research, a topic frequently searched by healthcare professionals and patients alike.

In summary, 4-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2098136-68-4) represents a cutting-edge compound with multifaceted applications in drug discovery and biomedical research. Its unique chemical architecture, combined with its potential to address unmet medical needs, positions it as a molecule of great interest in both academic and industrial settings. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the evolving landscape of pharmaceutical innovation.